Cas no 2167252-40-4 (3-amino-2,2-difluoropropane-1-sulfonyl fluoride)

• Product Name: 3-amino-2,2-difluoropropane-1-sulfonyl fluoride
• CAS No: 2167252-40-4
• MF: C₃H₆F₃NO₂S
• MW: 177.145450115204
• CID: 6399128
• PubChem ID: 165869245
• Update Time: 2025-05-22

3-amino-2,2-difluoropropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-difluoropropane-1-sulfonyl fluoride
• 2167252-40-4
• EN300-1577091

• Inchi： 1S/C3H6F3NO2S/c4-3(5,1-7)2-10(6,8)9/h1-2,7H2
• InChI Key： GLQIDIRDDYIHBO-UHFFFAOYSA-N
• SMILES： S(CC(CN)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 177.00713409g/mol
• Monoisotopic Mass: 177.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-2,2-difluoropropane-1-sulfonyl fluoride

3-Amino-2,2-Difluoropropane-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound 3-amino-2,2-difluoropropane-1-sulfonyl fluoride, also known by its CAS number NO2167252-40-4, is a highly specialized chemical entity with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines an amino group with a sulfonyl fluoride moiety. The presence of two fluorine atoms on the propane backbone further enhances its chemical reactivity and makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 3-amino-2,2-difluoropropane-1-sulfonyl fluoride in the development of novel materials and pharmaceuticals. Its ability to act as a versatile building block has been extensively explored in academic and industrial research. For instance, researchers have demonstrated its potential in the synthesis of advanced polymers with tailored properties, such as improved thermal stability and mechanical strength.

The synthesis of 3-amino-2,2-difluoropropane-1-sulfonyl fluoride typically involves multi-step reactions that require precise control over reaction conditions. The use of fluorination techniques has been optimized to ensure high yields and purity. This compound's reactivity is primarily attributed to the electron-withdrawing effects of the sulfonyl fluoride group, which facilitates nucleophilic substitution reactions. Such reactions are pivotal in the construction of complex molecular architectures.

In terms of applications, 3-amino-2,2-difluoropropane-1-sulfonyl fluoride has found significant use in the pharmaceutical industry as an intermediate for drug discovery. Its ability to participate in various coupling reactions makes it an ideal candidate for the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have leveraged this compound to develop potential leads for treating chronic diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceuticals, this compound has also shown promise in materials science. Its incorporation into polymer systems has led to the development of materials with enhanced performance characteristics. For example, films prepared using derivatives of 3-amino-2,2-difluoropropane-1-sulfonyl fluoride exhibit superior barrier properties, making them suitable for packaging applications in the food and electronics industries.

The environmental impact of 3-amino-2,2-difluoropropane-1-sulfonyl fluoride has also been a topic of interest among researchers. Studies have focused on understanding its degradation pathways under various environmental conditions. Results indicate that this compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 3-amino-2,2-difluoropropane-1-sulfonyl fluoride, with its CAS number NO2167252-40-4, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations.